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Compound of Interest

Compound Name: Pingbeimine C

Cat. No.: B192117 Get Quote

In the realm of natural product pharmacology, the steroidal alkaloids derived from Fritillaria

species have garnered significant attention for their diverse therapeutic potentials. Among

these, Pingbeimine C and imperialine are two prominent cevanine-type alkaloids. This guide

provides a comparative analysis of their mechanisms of action, drawing upon available

experimental data. A notable disparity in the depth of scientific literature exists, with imperialine

being extensively characterized, while the specific molecular mechanisms of Pingbeimine C
remain largely unelucidated.

Imperialine: A Selective M2 Muscarinic Receptor
Antagonist with Anti-Inflammatory Properties
Imperialine has been identified as a selective antagonist of the M2 muscarinic acetylcholine

receptor (M2-mAChR).[1] This selectivity has been quantified through functional assays and

radioligand binding studies, demonstrating its higher affinity for M2 receptors compared to M1

and M3 subtypes.

Beyond its anticholinergic activity, imperialine exhibits potent anti-inflammatory effects.

Experimental evidence indicates that it can suppress the production of pro-inflammatory

mediators by modulating key signaling pathways, including the nuclear factor-kappa B (NF-κB)

and mitogen-activated protein kinase (MAPK) pathways.[2][3]
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The binding affinity of imperialine for muscarinic receptor subtypes and its inhibitory effects on

inflammatory markers are summarized in the tables below.

Table 1: Muscarinic Receptor Binding Affinity of Imperialine

Receptor
Subtype

Assay Type Preparation
-log KB / -log
Ki

Reference

M2 Functional Assay
Guinea-pig

isolated atria
7.7 [4]

M2 Functional Assay
Guinea-pig

isolated uterus
7.4 [4]

M1 Functional Assay
Canine isolated

saphenous vein
6.9 [4]

M3 Functional Assay

Guinea-pig

isolated ileum,

trachea, fundus,

seminal vesicle,

oesophagus

6.6-6.8 [4]

M2
Radioligand

Binding
Rat myocardium 7.2 (Ki) [4]

M1
Radioligand

Binding

Rat cerebral

cortex
6.1 (Ki) [4]

M3
Radioligand

Binding

Rat submaxillary

gland
5.7 (Ki) [4]

M4 (putative)
Radioligand

Binding
Rabbit lung 6.9 (Ki) [4]

Table 2: Anti-Inflammatory Activity of Imperialine
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Inflammatory
Mediator

Cell/Animal Model Inhibitory Effect Reference

Nitric Oxide (NO)
LPS-stimulated RAW

264.7 macrophages

Dose-dependent

inhibition
[5]

iNOS
LPS-stimulated RAW

264.7 macrophages

Suppression of

expression
[5]

COX-2
LPS-stimulated RAW

264.7 macrophages

Suppression of

expression
[5]

TNF-α
LPS-stimulated RAW

264.7 macrophages

Dose-dependent

inhibition of production
[5]

IL-1β
LPS-stimulated RAW

264.7 macrophages

Dose-dependent

inhibition of production
[5]

IL-1β, IL-6, IL-8, TNF-

α
COPD-like rat model

Mediation of

expression
[2]

NF-κB COPD-like rat model
Mediation of

expression
[2]

Signaling Pathways Modulated by Imperialine
Imperialine exerts its anti-inflammatory effects by interfering with upstream signaling cascades.

The diagram below illustrates the proposed mechanism involving the inhibition of the NF-κB

and MAPK pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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